Cas no 2229306-34-5 (N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine)

• Product Name: N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine
• CAS No: 2229306-34-5
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 6334230
• PubChem ID: 165866250
• Update Time: 2025-05-30

N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine
• 2229306-34-5
• N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine
• EN300-1755623

• Inchi： 1S/C9H17N3S/c1-9(2,10-3)7-6-11-8(13-7)12(4)5/h6,10H,1-5H3
• InChI Key： XHOFAWQAJQDBIT-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C)(C)NC)N(C)C

Computed Properties

• Exact Mass: 199.11431873g/mol
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.4Ų

Additional information on N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine

Comprehensive Overview of N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine (CAS No. 2229306-34-5)

N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine (CAS No. 2229306-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both dimethylamino and methylamino functional groups in its structure makes it a promising candidate for various applications, including drug development and material science.

In recent years, the demand for novel thiazole derivatives has surged due to their potential in addressing global health challenges. Researchers are particularly interested in compounds like N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine for their unique pharmacological properties. For instance, thiazole-based compounds have shown promise in targeting metabolic disorders and neurodegenerative diseases, which are among the most searched health topics in 2023. This aligns with the growing public interest in precision medicine and personalized therapeutics.

The synthesis of CAS No. 2229306-34-5 involves multi-step organic reactions, often starting with the condensation of thiazole precursors and subsequent functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are frequently discussed in academic forums and search queries related to compound characterization, reflecting the compound's relevance in modern chemistry.

From an industrial perspective, N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine is also explored for its potential in green chemistry applications. With sustainability being a hot topic, companies are investing in eco-friendly synthesis routes for such compounds. This resonates with the increasing number of searches for sustainable chemical processes and biodegradable materials.

In summary, CAS No. 2229306-34-5 represents a versatile compound with broad implications across multiple scientific disciplines. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug discovery and material innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and advanced chemical solutions.